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Compound Name: 4-Cyclopropylpentan-2-amine

Cat. No.: B13541366

Get Quote

An In-Depth Technical Guide to 4-Cyclopropylpentan-2-amine: Structure, Synthesis, and

Applications

Abstract
This technical guide provides a comprehensive overview of 4-cyclopropylpentan-2-amine, a

primary aliphatic amine featuring a unique cyclopropyl moiety. Addressed to researchers,

scientists, and professionals in drug development, this document delves into the molecule's

IUPAC nomenclature, chemical structure, and key physicochemical properties. A detailed, step-

by-step synthetic protocol is presented, accompanied by a workflow diagram for clarity.

Furthermore, the guide explores the significant role of the cyclopropylamine motif in medicinal

chemistry, highlighting its applications as a pharmacophore in the development of novel

therapeutic agents. This document aims to serve as a valuable resource for those interested in

the synthesis and application of this and related cyclopropyl-containing compounds.

IUPAC Nomenclature and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 4-
cyclopropylpentan-2-amine.
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The structure is defined by a five-carbon pentane chain as the parent structure. An amine

group (-NH₂) is attached to the second carbon atom, and a cyclopropyl group is attached to the

fourth carbon atom.

Structural Breakdown:

Parent Chain: Pentane (a five-carbon alkane).

Primary Functional Group: Amine (-NH₂) at position 2. This designates the compound as a

pentan-2-amine.

Substituent: A cyclopropyl group at position 4.

The numbering of the pentane chain starts from the end that gives the primary functional group

(the amine) the lowest possible number.

Chemical Structure:

Physicochemical Properties
The precise experimental data for 4-cyclopropylpentan-2-amine is not readily available in

public databases. However, based on its structure and data for related compounds such as

cyclopropylamine, its properties can be predicted.

Property Predicted Value Source

Molecular Formula C₈H₁₇N -

Molecular Weight 127.23 g/mol -

Appearance Colorless to pale yellow liquid [1]

Boiling Point Estimated 150-170 °C Inferred from similar amines

Solubility
Miscible with water and many

organic solvents
[2]

pKa Estimated 9-10 [2]
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Synthesis of 4-Cyclopropylpentan-2-amine
The synthesis of 4-cyclopropylpentan-2-amine can be achieved through various established

organic chemistry methods. A common and effective approach involves the reductive amination

of a corresponding ketone, 4-cyclopropylpentan-2-one.

Experimental Protocol: Reductive Amination
This two-step protocol outlines the synthesis starting from 4-cyclopropylpentan-2-one.

Step 1: Imine Formation

To a solution of 4-cyclopropylpentan-2-one (1.0 eq) in methanol, add ammonium chloride

(1.5 eq) and aqueous ammonia (excess).

Stir the reaction mixture at room temperature for 2-4 hours to facilitate the formation of the

corresponding imine.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).

Step 2: Reduction to the Amine

Once the imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

Carefully add sodium borohydride (NaBH₄) (2.0 eq) portion-wise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent, such as diethyl ether or ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by distillation or column chromatography to yield 4-
cyclopropylpentan-2-amine.
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Synthesis Workflow Diagram
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Caption: Reductive amination workflow for the synthesis of 4-cyclopropylpentan-2-amine.

Applications in Medicinal Chemistry and Drug
Development
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The cyclopropylamine moiety is a valuable structural motif in medicinal chemistry, known for

imparting unique and beneficial properties to drug candidates.[3][4] While specific applications

of 4-cyclopropylpentan-2-amine are not extensively documented, the broader class of

cyclopropylamines has significant therapeutic relevance.

Key Roles of the Cyclopropylamine Moiety:

Enzyme Inhibition: The strained three-membered ring of cyclopropylamine can lead to

mechanism-based inhibition of certain enzymes.[4] For instance, it is a key pharmacophore

in inhibitors of monoamine oxidase (MAO) and lysine-specific demethylase 1 (LSD1), which

are targets for antidepressants and cancer therapies, respectively.[4]

Metabolic Stability: The cyclopropyl group can enhance the metabolic stability of a drug

molecule by blocking sites susceptible to oxidative metabolism.[4]

Conformational Rigidity: The rigid structure of the cyclopropane ring can help to lock a

molecule into a specific conformation that is optimal for binding to its biological target,

potentially increasing potency and selectivity.[3]

Pharmacokinetic Profile Improvement: The introduction of a cyclopropyl group can favorably

modulate a drug's pharmacokinetic properties, such as absorption, distribution, metabolism,

and excretion (ADME).

Given these properties, 4-cyclopropylpentan-2-amine represents a promising building block

for the synthesis of novel therapeutic agents in areas such as neuropharmacology, oncology,

and infectious diseases. Its specific substitution pattern may offer advantages in terms of target

affinity and selectivity.

Conclusion
4-Cyclopropylpentan-2-amine is a structurally interesting primary amine with potential for a

variety of applications, particularly in the field of drug discovery and development. Its synthesis

can be readily achieved through established methods like reductive amination. The presence of

the cyclopropylamine motif suggests that this compound and its derivatives could be valuable

tools for medicinal chemists seeking to develop new drugs with improved efficacy and

pharmacokinetic profiles. Further research into the biological activities of 4-
cyclopropylpentan-2-amine and its analogues is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13541366/docs#4-cyclopropylpentan-2-amine-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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